Cas no 129318-43-0 (sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate)

• Product Name: sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate
• CAS No: 129318-43-0
• MF: C₄H₁₂NNaO₇P₂
• MW: 271.077874183655
• MDL: MFCD01861681
• CID: 63988
• PubChem ID: 16760285
• Update Time: 2025-06-11

sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Alendronate sodium
• 4-AMINO-1-HYDROXY-1-PHOSPHONOBUTYL PHOSPHONIC ACID, MONOSODIUM
• ALENDRONATE
• MK-217
• SODIUM ALENDRONATE
• (4-Amino-1-hydroxybutylidene) bisphosphonic acid monosodium salt
• Fosamax
• Sodium 4-amino-1-hydroxy-1-phosphonobutane-1-phosphonate
• MK 217
• sodium,(4-amino-1-hydroxy-1-phosphonobutyl)-hydroxyphosphinate
• Alendronic acid, sodiuM salt
• tetrasodium 4-amino-1,1-diphosphonatobutan-1-ol
• tetrasodium 4-amino-1,1-diphosphonato-butan-1-ol
• sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate
• Fosamac
• SCHEMBL328770
• BCP28464
• BDBM50247920
• G-704650
• sodium hydrogen-4-amino-1-hydroxy-1-phosphonobutylphosphonate
• CS-0029477
• GTH-42
• CAKRAHQRJGUPIG-UHFFFAOYSA-M
• EN300-7373370
• HMS3604I12
• MER-103
• NSC-722597
• Adrovance
• Bonalon
• Teiroc
• Binosto
• DTXSID70904501
• UNII-4988K7X26P
• NSC-758931
• AKOS015895071
• MK-0217
• alendronate monosodium
• Onclast; Osteovan; Sodium alendronate
• Almerol
• Alendronic acid sodium salt
• P,P'-(4-Amino-1-hydroxybutylidene)bis-phosphonic acid monosodium salt
• Vantavo
• CHEMBL675
• HY-108685
• MK 217;MK-217;MK217;Sodium alendronate
• A805927
• Alend
• GTH-42J
• MFCD01861681
• Monosodium alendronate
• AHButBP
• PHOSPHONIC ACID, P,P'-(4-AMINO-1-HYDROXYBUTYLIDENE)BIS-, SODIUM SALT (1:1)
• Avalent
• J-005667
• Alendronic acid, Sodium aldendronate
• 129318-43-0
• Alendronate sodium anhydrous
• L-670452
• (4-Amino-1-hydroxy-1-phosphonobutyl)phosphonic Acid Monosodium Salt
• AHBuBP
• sodium;(4-amino-1-hydroxy-1-phosphonobutyl)-hydroxyphosphinate
• Osteovan
• Steovess
• EX-101
• SODIUM ALENDRONATE ANHYDROUS
• Q27259256
• KS-1028
• HMS3713P04
• Monosodium (4-Amino-1-hydroxy-1-phosphonobutyl)phosphonate
• Alendronic Acid Monosodium Salt
• Onclast
• 4-AMINO-1-HYDROXYBUTYLIDENE-1,1-BISPHOSPHONIC ACID MONOSODIUM SALT
• Indrol
• CCG-220631
• GTH-42W
• GTH-42V
• Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-, monosodium salt
• 4988K7X26P
• NeoBon
• (4-Amino-1-hydroxybutylidene)bisphosphonic acid monosodium salt
• DA-60905
• Alendronate sodium hydrate
• A2456
• G70854

• MDL： MFCD01861681
• Inchi： 1S/C4H13NO7P2.Na/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);/q;+1/p-1
• InChI Key： CAKRAHQRJGUPIG-UHFFFAOYSA-M
• SMILES： P(C(CCCN)(O)P(=O)(O)O)(=O)(O)[O-].[Na+]

Computed Properties

• Exact Mass: 272.00600
• Monoisotopic Mass: 270.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164A^2

Experimental Properties

• Boiling Point: 616.7 °C at 760 mmHg
• Flash Point: 326.7 °C
• PSA: 180.93000
• LogP: -0.57290

sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate Security Information

• HazardClass：IRRITANT

Additional information on sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate

Introduction to Sodium Hydrogen (4-Amino-1-Hydroxy-1-Phosphonobutyl)Phosphonate and Its Applications

Sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate, with the CAS number 129318-43-0, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various applications, particularly in pharmaceuticals and biotechnology. The detailed exploration of its molecular structure, synthesis methods, and emerging research findings provides a comprehensive understanding of its potential and significance.

The molecular structure of sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate is highly intricate, featuring both amino and phosphonate functional groups. These groups contribute to its versatility, enabling it to interact with a wide range of biological molecules. The presence of the 4-amino group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 1-hydroxy and 1-phosphonate groups contribute to its stability and solubility in aqueous environments, which is essential for biological applications.

The synthesis of sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate involves a multi-step process that requires precise control over reaction conditions. The starting materials typically include phosphorous acid derivatives and amino acids, which are sequentially modified through phosphorylation and hydrolysis reactions. Advanced synthetic techniques, such as catalytic hydrogenation and polymerization, are often employed to achieve high yields and purity. The optimization of these synthetic pathways is critical for ensuring the compound's suitability for various applications.

In recent years, sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate has been extensively studied for its potential in pharmaceutical development. Its ability to chelate metal ions makes it an excellent candidate for applications in drug delivery systems. For instance, it has been explored as a component in targeted drug formulations designed to enhance the efficacy of anticancer therapies. The compound's interaction with metal ions can be leveraged to create stable complexes that improve drug solubility and bioavailability.

Moreover, the compound's role in biotechnology extends to its use as a precursor in the synthesis of biomaterials. Researchers have utilized sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate to develop novel polymers with enhanced biocompatibility and mechanical properties. These polymers are particularly useful in medical implants and tissue engineering applications. The ability of the compound to form stable cross-linkages with biological molecules has opened new avenues for creating advanced biomaterials that mimic natural tissues.

Recent studies have also highlighted the compound's potential in environmental science. Its chelating properties make it effective in water treatment processes aimed at removing heavy metals from contaminated water sources. By forming stable complexes with metal ions such as lead and mercury, sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate can facilitate their removal through filtration or precipitation methods. This application underscores its importance not only in biomedical research but also in sustainable environmental practices.

The future prospects of sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry have enabled researchers to predict the compound's behavior under various conditions, facilitating the design of more efficient synthetic strategies. Additionally, collaborations between academia and industry are driving innovation by integrating cutting-edge technologies into the development process.

In conclusion, sodium hydrogen (4-amino-1-hydroxy-1-phosphonobutyl)phosphonate is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool in pharmaceuticals, biotechnology, and environmental science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.